
Tripotassium phosphate CAS number and
material safety data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripotassium phosphate

Cat. No.: B1592187 Get Quote

Tripotassium Phosphate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Tripotassium Phosphate,

focusing on its Chemical Abstracts Service (CAS) number, and a detailed analysis of its

material safety data sheet (MSDS). The information is presented to meet the needs of

researchers, scientists, and drug development professionals, with a strong emphasis on data

clarity, experimental protocols, and visual representation of key safety information.

Chemical Identification and Properties
Tripotassium phosphate, also known as potassium phosphate tribasic, is a water-soluble salt

with the chemical formula K₃PO₄.[1] It is commonly used in various industrial and laboratory

applications, including as a food additive, emulsifier, and a reagent in organic synthesis.

The definitive identifier for this chemical compound is its CAS number:

CAS Number: 7778-53-2[1][2][3][4][5]

A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source

Molecular Formula K₃PO₄ [1][5]

Molecular Weight 212.27 g/mol [1][3][4]

Appearance White, deliquescent powder [1][5]

Melting Point 1,380 °C (2,520 °F; 1,650 K) [1][6]

Density 2.564 g/cm³ (at 17 °C) [1]

Solubility in Water 90 g/100 mL (at 20 °C) [1]

pH ~11.8 (1% aqueous solution) [1][6]

Solubility in Ethanol Insoluble [1]

Material Safety Data Sheet (MSDS) Analysis
The Material Safety Data Sheet provides critical information regarding the potential hazards,

safe handling, and emergency procedures for tripotassium phosphate. This section

summarizes the key data from the MSDS.

Hazard Identification and Classification
Tripotassium phosphate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Classification Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[7][8][9][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[7][8][9][10]

GHS Pictogram:

GHS07: Exclamation mark[1]
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GHS05: Corrosion

Signal Word: Danger[9]

Toxicological Information
Toxicological
Endpoint

Result Species Source

Skin

Corrosion/Irritation
No skin irritation Rabbit [7]

Serious Eye

Damage/Eye Irritation

Irreversible effects on

the eye
Rabbit [7][9]

Carcinogenicity
Not classified as a

carcinogen
N/A [6][8]

Experimental and Safety Protocols
Detailed protocols for the safe handling and use of tripotassium phosphate are crucial in a

laboratory and manufacturing setting. The following sections outline key experimental and

safety procedures derived from MSDS recommendations.

Personal Protective Equipment (PPE)
A foundational aspect of laboratory safety is the consistent and correct use of Personal

Protective Equipment. The following diagram illustrates the recommended PPE when handling

tripotassium phosphate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/18_1022691291_TRIPOTASSIUMPHOSPHATECASNO-7778-53-2MSDS.pdf
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Tripotassium-Phosphate-1.pdf
https://www.nexchem.co.uk/wp-content/uploads/1970/01/Tripotassium-Phosphate-1.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1022691291_TRIPOTASSIUMPHOSPHATECASNO-7778-53-2MSDS.pdf
https://mubychem.com/MSDS/Tri%20Potassium%20Phosphate%20MSDS.htm
https://www.carlroth.com/medias/SDB-1H55-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIzNzd8YXBwbGljYXRpb24vcGRmfGFHTTBMMmcxWmk4NU1UWTVPVGMwTkRrek1qRTBMMU5FUWw4eFNEVTFYMGRDWDBWT0xuQmtaZ3w2ZmQ1Njc5YTk4Y2JkYWRkYjIwZmZjYjI1ZGY0MDNiMjAwMzg1YTJjYzliNTk2MTZmNjJmZjg5MTg3MWEzZDM2
https://www.benchchem.com/product/b1592187?utm_src=pdf-body
https://www.benchchem.com/product/b1592187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Personal Protective Equipment

Eye Protection
(Safety glasses, face shield)

Hand Protection
(Chemical resistant gloves)

Body Protection
(Lab coat, protective clothing)

Respiratory Protection
(Use in well-ventilated area or with respirator)

Handling
Tripotassium Phosphate

Click to download full resolution via product page

Caption: Recommended PPE for handling tripotassium phosphate.

First Aid Measures
In the event of accidental exposure, prompt and appropriate first aid is critical. The following

procedures are recommended.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor/physician.[7][9][10]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[10]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor/physician if you feel unwell.[9][10]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor/physician if you feel

unwell.[6]
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The logical flow for responding to an exposure event is outlined in the diagram below.

First Aid Response Protocol

Exposure Occurs

Assess Exposure Route
(Eyes, Skin, Inhalation, Ingestion)

Eye Contact:
Rinse with water for 15 mins

Remove contacts

Eyes

Skin Contact:
Remove contaminated clothing

Rinse with water

Skin

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Rinse mouth

Do NOT induce vomiting

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for tripotassium phosphate exposure.

Spill and Leak Procedures
Proper containment and cleanup of spills are essential to prevent wider contamination and

exposure.
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Protocol for Accidental Release:

Ensure adequate ventilation and evacuate unnecessary personnel.[7][9]

Wear appropriate personal protective equipment (PPE).[7]

Avoid dust formation.[7]

Contain the spill: Prevent the product from entering drains.[7][10]

Clean-up: Pick up and arrange disposal without creating dust. Use a shovel to place the

material into a suitable, closed container for disposal.[9]

Dispose of waste: Dispose of in accordance with local regulations.[7]

The workflow for managing a spill is visualized in the following diagram.
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Spill Response Workflow

Spill Detected

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Avoid dust, shovel into container)

Dispose of Waste
(Follow local regulations)

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for responding to a tripotassium phosphate spill.
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Storage and Handling
Proper storage and handling are critical to maintaining the stability of tripotassium phosphate
and ensuring a safe working environment.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly closed.[6][8]

Store away from incompatible materials such as strong oxidizing agents and acids.[6]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust.[7]

Use only in a well-ventilated area.[6]

Wash hands thoroughly after handling.[6]

This technical guide provides a solid foundation for the safe and effective use of tripotassium
phosphate in a research and development setting. For complete and detailed information,

always refer to the most current Material Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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